Cas no 2137759-01-2 (Acetamide, N-(2-amino-3,3,3-trifluoropropyl)-)

• Product Name: Acetamide, N-(2-amino-3,3,3-trifluoropropyl)-
• CAS No: 2137759-01-2
• MF: C₅H₉F₃N₂O
• MW: 170.132971525192
• CID: 5278804
• Update Time: 2025-10-29

Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-amino-3,3,3-trifluoropropyl)-

• Inchi： 1S/C5H9F3N2O/c1-3(11)10-2-4(9)5(6,7)8/h4H,2,9H2,1H3,(H,10,11)
• InChI Key： TTWTWBABTRLSML-UHFFFAOYSA-N
• SMILES： C(NCC(N)C(F)(F)F)(=O)C

Additional information on Acetamide, N-(2-amino-3,3,3-trifluoropropyl)-

Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- (CAS No. 2137759-01-2): An Overview of a Promising Compound in Medicinal Chemistry

Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- (CAS No. 2137759-01-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of acetamides and is characterized by the presence of a trifluoromethyl group on the propyl chain, which imparts distinct chemical and biological properties.

The trifluoromethyl group is a well-known functional group in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules. It can enhance lipophilicity, metabolic stability, and binding affinity to target proteins, making it a valuable moiety in drug design. In the case of Acetamide, N-(2-amino-3,3,3-trifluoropropyl)-, the trifluoromethyl group is strategically positioned to influence the compound's interactions with biological systems.

Recent studies have highlighted the potential of Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The amino group on the propyl chain plays a crucial role in these interactions, contributing to the compound's ability to cross the blood-brain barrier and exert its therapeutic effects.

In addition to its neuroprotective properties, Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit certain kinases involved in cancer cell proliferation and survival. The acetamide moiety is believed to contribute to this activity by enhancing the compound's ability to form hydrogen bonds with key residues in the kinase active site. This makes Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- a potential lead compound for further development as an anticancer agent.

The synthesis of Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-amino-3,3,3-trifluoropropanol with acetyl chloride or acetic anhydride in the presence of a base such as triethylamine. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

The physicochemical properties of Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- have been extensively studied to understand its behavior in biological systems. It has been found to have good solubility in both aqueous and organic solvents, which facilitates its use in various experimental setups. Additionally, its lipophilicity and low molecular weight make it an attractive candidate for oral administration and other delivery methods.

Clinical trials are currently underway to evaluate the safety and efficacy of Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Acetamide, N-(2-amino-3,3,3-trifluoropropyl)- (CAS No. 2137759-01-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.